Cas no 1509421-79-7 (2-Methyl-3-(quinolin-6-yl)propanoic acid)

• Product Name: 2-Methyl-3-(quinolin-6-yl)propanoic acid
• CAS No: 1509421-79-7
• MF: C₁₃H₁₃NO₂
• MW: 215.247823476791
• CID: 5776821
• PubChem ID: 79419232
• Update Time: 2025-06-12

2-Methyl-3-(quinolin-6-yl)propanoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-1841259
• AKOS017973076
• 1509421-79-7
• 2-methyl-3-(quinolin-6-yl)propanoic acid
• 2-Methyl-3-(quinolin-6-yl)propanoic acid

• Inchi： 1S/C13H13NO2/c1-9(13(15)16)7-10-4-5-12-11(8-10)3-2-6-14-12/h2-6,8-9H,7H2,1H3,(H,15,16)
• InChI Key： WKVHDECXFMVPRJ-UHFFFAOYSA-N
• SMILES： OC(C(C)CC1C=CC2C(=CC=CN=2)C=1)=O

Computed Properties

• Exact Mass: 215.094628657g/mol
• Monoisotopic Mass: 215.094628657g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 254
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 50.2Ų

Additional information on 2-Methyl-3-(quinolin-6-yl)propanoic acid

Comprehensive Overview of 2-Methyl-3-(quinolin-6-yl)propanoic acid (CAS No. 1509421-79-7)

2-Methyl-3-(quinolin-6-yl)propanoic acid (CAS No. 1509421-79-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and biochemical research. This compound, characterized by its quinoline backbone and propanoic acid side chain, is a key intermediate in the synthesis of various bioactive molecules. Its unique structure makes it a valuable candidate for drug discovery, particularly in targeting enzymes and receptors involved in inflammatory and metabolic pathways.

The growing interest in 2-Methyl-3-(quinolin-6-yl)propanoic acid is driven by its potential applications in medicinal chemistry and drug development. Researchers are exploring its role as a building block for small-molecule inhibitors, which are crucial in treating diseases like cancer, diabetes, and autoimmune disorders. Its CAS number 1509421-79-7 is frequently searched in academic databases and chemical catalogs, reflecting its relevance in modern research.

One of the most discussed topics in the context of 2-Methyl-3-(quinolin-6-yl)propanoic acid is its synthetic versatility. The compound's quinoline moiety is known for its ability to interact with biological targets, while the propanoic acid group enhances solubility and bioavailability. This combination makes it a preferred choice for designing novel therapeutics. Recent studies have highlighted its potential in structure-activity relationship (SAR) studies, where slight modifications to its structure can lead to significant changes in pharmacological activity.

Another area of interest is the green chemistry approach to synthesizing 2-Methyl-3-(quinolin-6-yl)propanoic acid. With increasing emphasis on sustainable practices, researchers are investigating eco-friendly methods to produce this compound without compromising yield or purity. This aligns with the broader trend of reducing environmental impact in chemical manufacturing, a topic frequently searched by professionals in the field.

The compound's physicochemical properties, such as melting point, solubility, and stability, are also critical for its application in formulation science. These properties determine its suitability for various delivery systems, including oral and injectable formulations. Understanding these parameters is essential for optimizing its use in preclinical studies and eventual clinical trials.

In summary, 2-Methyl-3-(quinolin-6-yl)propanoic acid (CAS No. 1509421-79-7) is a compound of high relevance in contemporary research. Its multifunctional structure and broad applicability make it a focal point for scientists exploring new therapeutic avenues. As the demand for innovative drug candidates grows, this compound is poised to play a pivotal role in advancing biomedical science.